Cas no 118022-23-4 (Propanedioic acid, (2,3-dihydro-1,1-dioxido-3-thienyl)-, dimethyl ester)

• Product Name: Propanedioic acid, (2,3-dihydro-1,1-dioxido-3-thienyl)-, dimethyl ester
• CAS No: 118022-23-4
• MF: C₉H₁₂O₆S
• MW: 248.252982139587
• CID: 1207640
• PubChem ID: 4319920
• Update Time: 2025-04-20

Propanedioic acid, (2,3-dihydro-1,1-dioxido-3-thienyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (2,3-dihydro-1,1-dioxido-3-thienyl)-, dimethyl ester
• dimethyl 2-(1,1-dioxo-2,3-dihydrothiophen-3-yl)propanedioate
• CBDivE_007678
• DTXSID70401883
• 118022-23-4

• Inchi： 1S/C9H12O6S/c1-14-8(10)7(9(11)15-2)6-3-4-16(12,13)5-6/h3-4,6-7H,5H2,1-2H3
• InChI Key： ISHCEVVBHFBLQG-UHFFFAOYSA-N
• SMILES： S1(C=CC(C(C(=O)OC)C(=O)OC)C1)(=O)=O

Computed Properties

• Exact Mass: 248.03546
• Monoisotopic Mass: 248.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.1A^2
• XLogP3: -0.2

Experimental Properties

• PSA: 86.74